Cas no 1911981-32-2 (2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid)

• Product Name: 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid
• CAS No: 1911981-32-2
• MF: C₈H₄F₄O₄S
• MW: 272.173575401306
• CID: 6510713
• PubChem ID: 104066977
• Update Time: 2025-06-08

2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-trifluoromethanesulfonylbenzoic acid
• 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid
• EN300-6739212
• 1911981-32-2

• Inchi： 1S/C8H4F4O4S/c9-6-2-1-4(3-5(6)7(13)14)17(15,16)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： NIFWRMDDDQSMGI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 271.97664243g/mol
• Monoisotopic Mass: 271.97664243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid

Introduction to 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid (CAS No. 1911981-32-2)

2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1911981-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both fluorine and trifluoromethylsulfonyl substituents, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid consists of a benzoic acid core, modified by a fluorine atom at the 2-position and a trifluoromethylsulfonyl group at the 5-position. The introduction of these electron-withdrawing groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation in drug discovery and development. The trifluoromethylsulfonyl moiety, in particular, is known for its ability to modulate enzyme interactions and improve binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The fluorine atom at the 2-position of 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid plays a crucial role in enhancing its bioavailability and metabolic resistance, while the trifluoromethylsulfonyl group contributes to its binding affinity for target enzymes and receptors.

One of the most compelling aspects of 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid is its potential application in the development of targeted therapies. The compound's structural features make it a promising scaffold for designing molecules that can selectively interact with specific biological targets. For instance, research has shown that derivatives of this compound can inhibit the activity of certain kinases and proteases, which are often overexpressed in cancer cells. This selective inhibition can lead to more effective treatments with fewer side effects compared to traditional chemotherapeutic agents.

The synthesis of 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the trifluoromethylsulfonyl group often involves sulfonylation reactions using appropriate sulfonyl chlorides or sulfonates. These synthetic strategies ensure that the compound is produced with high purity and yield, which are essential for further biological evaluation.

Recent advancements in computational chemistry have also contributed to the study of 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid. Molecular modeling techniques allow researchers to predict the binding modes of this compound with various biological targets, providing insights into its potential pharmacological effects. These computational studies have been complemented by experimental investigations, which have validated many of these predictions and provided additional evidence for the compound's biological activity.

The pharmacokinetic properties of 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid are another area of active research. Studies have shown that fluorinated compounds generally exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. This makes them particularly suitable for oral administration, which is often preferred over injectable formulations due to convenience and patient compliance. Additionally, the metabolic stability of this compound suggests that it may have a longer half-life in vivo, allowing for less frequent dosing.

In conclusion, 2-Fluoro-5-(trifluoromethylsulfonyl)benzoic acid (CAS No. 1911981-32-2) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.